N-{1-[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide

• IUPAC Name: N-[2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-4-phenylbutanamide
• InChI: InChI=1S/C25H22ClN7O/c1-17-13-22(30-23(34)12-5-9-18-7-3-2-4-8-18)33(31-17)25-21-15-29-32(24(21)27-16-28-25)20-11-6-10-19(26)14-20/h2-4,6-8,10-11,13-16H,5,9,12H2,1H3,(H,30,34)
• InChI Key: DTLAMDKPNLIZQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CCCC2=CC=CC=C2)C3=NC=NC4=C3C=NN4C5=CC(=CC=C5)Cl
• Molecular Formula: C25H22ClN7O
• Molecular Weight: 471.9 g/mol
• CAS No.: 1005712-94-6

Description

The compound “N-{1-[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-4-phenylbutanamide” has demonstrated good preclinical drug metabolism and pharmacokinetics (DMPK) properties. After oral dosing, it showed pharmacodynamic knockdown of phosphorylation of Akt and downstream biomarkers in vivo, and inhibition of tumor growth in a breast cancer xenograft model.

Synthesis Analysis

Based on previous work and in continuation of anticancer drug discovery research, this compound was designed and synthesized as a new pyrazolo[3,4-d]pyrimidine derivative.

Molecular Structure Analysis

The compound is a heterocyclic derivative containing a pyrazolo[3,4-d]pyrimidine linkage. The aliphatic –CH2 between the triazole ring and amide bond is shown singlet at δ 5.364–5.594 ppm.

Chemical Reactions Analysis

The compound was synthesized under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. Some of the newly synthesized compounds demonstrated good to moderate anticancer activity.

Physical And Chemical Properties Analysis

The compound has a linear formula of C30H24ClN3O2S2, a CAS Number of 613226-47-4, and a molecular weight of 558.126.

Mechanism of Action

Target of Action

Similar compounds have been found to targetProtein Kinase B (PKB or Akt) , a key component of intracellular signaling pathways regulating growth and survival .

Mode of Action

Compounds with similar structures have been reported to provide atp-competitive, nano-molar inhibitors with selectivity for inhibition of pkb over the closely related kinase pka .

Biochemical Pathways

The compound likely affects the phosphatidylinositol-3 kinase (PI3K) signaling pathway , given that PKB is a key downstream component in this pathway . Activation of PKB promotes cell proliferation and survival through the phosphorylation of several enzyme or transcription factor substrates .

Pharmacokinetics

Similar compounds have demonstrated good preclinical drug metabolism and pharmacokinetics (dmpk) properties . After oral dosing, these compounds showed pharmacodynamic knockdown of phosphorylation of Akt and downstream biomarkers in vivo .

Result of Action

Similar compounds have shown to strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses .

Future Directions

The compound has shown promising results in preclinical studies, particularly in its ability to inhibit tumor growth in a breast cancer xenograft model. Future research could focus on further investigating its anticancer properties, optimizing its synthesis, and assessing its safety and efficacy in clinical trials.